1-[(1S)-3,3-difluorocyclopentyl]ethanone

• IUPAC Name: 1-[(1S)-3,3-difluorocyclopentyl]ethanone
• InChI: InChI=1S/C7H10F2O/c1-5(10)6-2-3-7(8,9)4-6/h6H,2-4H2,1H3/t6-/m0/s1
• InChI Key: ULCPHYUACJRMIJ-LURJTMIESA-N
• Canonical SMILES: CC(=O)C1CCC(C1)(F)F
• Isomeric SMILES: CC(=O)[C@H]1CCC(C1)(F)F
• Molecular Formula: C7H10F2O
• Molecular Weight: 148.15 g/mol

Description

1-[(1S)-3,3-Difluorocyclopentyl]ethanone (C₇H₁₀F₂O; MW: 148.15 g/mol) is a fluorinated cyclopentyl ethanone derivative characterized by a stereospecific (1S)-configured cyclopentane ring substituted with two fluorine atoms at the 3,3-positions . The difluorination introduces significant electronic and steric effects, enhancing metabolic stability and lipophilicity compared to non-fluorinated analogs.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Cycloalkyl Ethanone Derivatives

1-(3,3-Difluorocyclobutyl)ethan-1-one (C₆H₈F₂O; MW: 134.12 g/mol)

• Structural Differences : Replaces the cyclopentane ring with a smaller, more strained cyclobutane ring.
• Implications : Reduced steric bulk may increase reactivity but decrease binding affinity in biological systems due to conformational constraints .

1-[4-(1,1-Dimethylethyl)phenyl]ethanone (C₁₂H₁₆O; MW: 176.25 g/mol)

• Structural Differences : Aromatic phenyl ring substituted with a bulky tert-butyl group instead of a fluorinated cycloalkyl group.
• Physicochemical Properties: Boiling point: 117°C; Density: 0.964 g/cm³ .

Aromatic and Heteroaromatic Ethanone Derivatives

1-(3,5-Difluoro-2-hydroxyphenyl)ethan-1-one (C₈H₆F₂O₂; MW: 172.13 g/mol)

• Functional Groups: Difluorophenolic structure with a hydroxyl group.
• Biological Relevance : Hydroxyl groups enhance hydrogen-bonding capacity, which may improve target binding in enzyme inhibition (e.g., CYP51 inhibitors as seen in pyridine-based analogs) .

1-(2,3-Dimethylphenyl)ethanone (C₁₀H₁₂O; MW: 148.20 g/mol)

• Structural Features : Methyl substituents on the aromatic ring introduce steric hindrance.
• Applications : Used in synthetic intermediates for chalcone derivatives with antibacterial activity .

Table 1: Key Properties of 1-[(1S)-3,3-Difluorocyclopentyl]ethanone and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological/Physicochemical Notes
1-[(1S)-3,3-Difluorocyclopentyl]ethanone	C₇H₁₀F₂O	148.15	Stereospecific cyclopentane, difluoro	Enhanced metabolic stability
1-(3,3-Difluorocyclobutyl)ethan-1-one	C₆H₈F₂O	134.12	Cyclobutane ring, high ring strain	Potential reactivity modulator
1-(3,5-Difluoro-2-hydroxyphenyl)ethan-1-one	C₈H₆F₂O₂	172.13	Phenolic hydroxyl, difluoro	Enzyme inhibition potential
1-[4-(1,1-Dimethylethyl)phenyl]ethanone	C₁₂H₁₆O	176.25	Bulky tert-butyl, aromatic	High lipophilicity